Cas no 1784436-86-7 (5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 1784436-86-7
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 6115232
• PubChem ID: 105435420
• Update Time: 2025-07-22

5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid
• 1784436-86-7
• EN300-6894602
• 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C5H7N3O2S/c6-2-1-3-7-8-4(11-3)5(9)10/h1-2,6H2,(H,9,10)
• InChI Key： GRMYTKCSWMNUDK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1CCN

Computed Properties

• Exact Mass: 173.02589765g/mol
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 117Ų

Additional information on 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid

Introduction to 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 1784436-86-7)

5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1784436-86-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of both amino and carboxylic acid functional groups in its molecular structure enhances its potential as a versatile intermediate in drug synthesis and a lead compound for further pharmacological exploration.

The chemical structure of 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid consists of a central thiadiazole ring system, which is fused with an ethyleneamine side chain at the 5-position and a carboxylic acid group at the 2-position. This unique arrangement of functional groups makes it an intriguing candidate for modulating various biological pathways. The thiadiazole core is particularly recognized for its antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in academic and industrial research settings.

In recent years, the pharmaceutical industry has shown increasing interest in thiadiazole derivatives due to their structural flexibility and ability to interact with multiple biological targets. 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid has been investigated for its potential applications in the development of novel therapeutic agents. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in diseases such as cancer and autoimmune disorders. The aminoethyl side chain provides a site for further chemical modification, allowing researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid is its role as a building block in synthetic chemistry. Its carboxylic acid group can be readily activated for coupling reactions with various amine-containing compounds, while the amino group can participate in acylation or alkylation reactions. This versatility makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, the thiadiazole ring itself can be functionalized at multiple positions, enabling the creation of a diverse library of derivatives with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the study of 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid. Molecular modeling techniques have been employed to predict its binding interactions with biological targets such as enzymes and receptors. These simulations have provided insights into how modifications to its structure might improve its potency and selectivity. For instance, studies have shown that introducing additional substituents at specific positions on the thiadiazole ring can enhance binding affinity while minimizing off-target effects.

The potential therapeutic applications of 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid are broad and multifaceted. In oncology research, thiadiazole derivatives have been explored as inhibitors of kinases and other enzymes involved in tumor growth and progression. The aminoethyl side chain may facilitate interactions with specific residues on these targets, leading to more effective inhibition. Similarly, in immunology research, this compound has been investigated for its ability to modulate immune responses by interacting with cytokine receptors or other immunomodulatory proteins.

In addition to its pharmaceutical potential, 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid has also been studied for its agrochemical applications. Thiadiazole derivatives are known to possess herbicidal and fungicidal properties due to their ability to disrupt essential metabolic pathways in plants and fungi. The structural features of this compound make it a promising candidate for developing new crop protection agents that are more effective and environmentally sustainable.

The synthesis of 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or alkylation. Advances in green chemistry principles have also influenced the development of more sustainable synthetic methods that minimize waste and reduce environmental impact.

As research continues to uncover new biological activities and synthetic possibilities for 5-(2-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid, its importance in medicinal chemistry is likely to grow. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, the full potential of this compound is expected to be realized in the near future.